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Compound of Interest

Compound Name: 2,6-Difluorophenol

Cat. No.: B125437

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the use of 2,6-Difluorophenol, a versatile yet hazardous compound. Adherence
to these procedures is critical for ensuring personal safety and maintaining the integrity of your
research.

Hazard Summary

2,6-Difluorophenol is classified as a hazardous substance with multiple risk factors. It is a
flammable solid that is toxic if swallowed or in contact with skin, causes severe skin burns and
eye damage, and may cause respiratory irritation.[1][2][3]

GHS Hazard Classifications:

o Flammable solids[1][2][4][5]

» Acute toxicity, Oral[1][4]

o Acute toxicity, Dermal[1][4]

o Skin Corrosion/Irritation[1][2][5]

o Serious Eye Damage/Eye Irritation[1][2][5]

» Specific target organ toxicity — single exposure (Respiratory tract irritation)[1]
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Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling 2,6-
Difluorophenol. The following equipment must be worn at all times in the laboratory when this
chemical is in use.

PPE Category Specification

Chemical goggles or safety glasses are
] required. A face shield should also be worn to
Eye and Face Protection ) - ] )
provide additional protection against splashes.

[1] Conforms to EN 166 standard.[2]

_ Wear appropriate protective gloves to prevent
Hand Protection ]
skin exposure.[1][2]

A lab coat or other protective clothing should be
) ) worn to prevent skin contact.[1][2] In cases of
Skin and Body Protection o ) ] ]
significant exposure risk, a chemical-resistant

suit may be necessary.

Use in a well-ventilated area is crucial.[1][4] If
ventilation is inadequate, a NIOSH-approved
) ) respirator with appropriate cartridges must be
Respiratory Protection _
used.[1][2] For emergencies or large-scale use,
a self-contained breathing apparatus (SCBA)

may be required.[2][6]

Chemical and Physical Properties

Understanding the physical properties of 2,6-Difluorophenol is crucial for its safe handling and
storage.
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Property Value

Molecular Formula CeHaF20

Molecular Weight 130.09 g/mol [5]

Appearance White crystalline solid

Melting Point 38-42°C/100.4 - 107.6 °F[7]

Boiling Point 59 - 61 °C / 138.2 - 141.8 °F @ 17 mmHg[7]
Flash Point 58 °C / 136.4 °F (closed cup)

Solubility Soluble in ethanol

Storage Temperature 2-8°C[8]

Operational and Disposal Plans

Handling and Storage Protocol:

» Ventilation: Always handle 2,6-Difluorophenol in a well-ventilated area, such as a chemical
fume hood, to minimize inhalation of dust or vapors.[1][4]

e Ignition Sources: This compound is a flammable solid. Keep it away from heat, sparks, open
flames, and other ignition sources.[1][2][4] Use explosion-proof electrical and ventilating
equipment.[2][4]

e Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[1][4]

o Personal Hygiene: Do not eat, drink, or smoke when using this product. Wash hands
thoroughly after handling.[1][2][4]

o Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container.[2][8]
Protect from light and moisture. Store away from incompatible materials such as strong
oxidizing agents and strong bases.[1][7]

First Aid Measures:
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 Inhalation: If inhaled, immediately move the person to fresh air and keep them comfortable
for breathing.[1][2] If breathing is difficult or stops, provide artificial respiration. Seek
immediate medical attention.[1][3]

o Skin Contact: In case of skin contact, immediately remove all contaminated clothing and
wash the affected area with plenty of soap and water.[1][2] Seek immediate medical
attention.[1][3]

o Eye Contact: If in eyes, rinse cautiously with water for several minutes.[1][2] Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes.[1][3] Seek
immediate medical attention.[1][3]

e Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting.[1][2] Never give
anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1][3]

Spill and Disposal Plan:

o Spill Containment: In the event of a spill, evacuate the area. Remove all sources of ignition.

[2]

o Cleanup: Use spark-proof tools and explosion-proof equipment.[2][7] Absorb the spill with
inert material such as sand, silica gel, or acid binder and place it in a suitable, closed
container for disposal.[2][7]

o Disposal: Dispose of the waste material at an approved waste disposal plant.[1][4] Waste
from this product is classified as hazardous.[2] Do not let the chemical enter the
environment.[2][7]

Workflow for Handling 2,6-Difluorophenol
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- Don appropriate PPE
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Disposal

- Treat as hazardous waste
- Use approved disposal facility

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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to Handling 2,6-Difluorophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b125437#personal-protective-equipment-for-handling-
2-6-difluorophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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